Cas no 1448066-77-0 (2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide)

• Product Name: 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide
• CAS No: 1448066-77-0
• MF: C₁₇H₁₇F₂NO₂
• MW: 305.31919169426
• CID: 5895098
• PubChem ID: 71810473
• Update Time: 2025-06-23

2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide
• 2,6-difluoro-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• AKOS024568059
• 1448066-77-0
• F6451-1635

• Inchi： 1S/C17H17F2NO2/c1-11-6-3-4-7-12(11)15(22-2)10-20-17(21)16-13(18)8-5-9-14(16)19/h3-9,15H,10H2,1-2H3,(H,20,21)
• InChI Key： BZHBPHHWRPQBNH-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1C)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 305.12273511g/mol
• Monoisotopic Mass: 305.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide

Introduction to 2,6-Difluoro-N-[2-Methoxy-2-(2-Methylphenyl)Ethyl]Benzamide (CAS No. 1448066-77-0)

The compound 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide, identified by the CAS number 1448066-77-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are known for their versatility in chemical synthesis and their role as intermediates in drug development. The structure of this compound is characterized by a benzamide core with fluorine substituents at the 2 and 6 positions, a methoxy group, and a methyl-substituted phenyl group attached to the nitrogen atom via an ethyl chain.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their properties and applications in greater depth. The presence of fluorine atoms at the 2 and 6 positions of the benzene ring introduces unique electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. Fluorinated compounds are increasingly being investigated for their potential in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The methoxy group attached to the ethyl chain further modulates the electronic environment of the molecule, potentially enhancing its solubility and interaction with biological targets. The methyl-substituted phenyl group adds additional complexity to the structure, providing opportunities for stereochemical interactions in biological systems. These structural features make 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide a promising candidate for various applications, including as a precursor in medicinal chemistry or as a building block in material science.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The benzamide core can be synthesized via amide bond formation between a suitable benzoyl chloride and an amine derivative. The fluorination at the 2 and 6 positions can be achieved through electrophilic substitution reactions using fluorinating agents such as HF or F₃O^-. The substitution pattern on the benzene ring is critical for achieving the desired reactivity and selectivity in subsequent reactions.

Recent studies have highlighted the importance of fluorinated benzamides in drug discovery programs targeting various therapeutic areas. For instance, fluorinated benzamides have shown potential as inhibitors of enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. The unique electronic properties introduced by fluorine atoms can enhance the binding affinity of these compounds to their target proteins, making them valuable leads for drug development.

In addition to its role in pharmaceuticals, this compound may also find applications in agrochemicals or advanced materials. Its ability to form stable amide bonds makes it suitable for use in polymer chemistry or as a component in high-performance materials. Furthermore, its structural complexity provides opportunities for exploring its self-assembling properties or its ability to form supramolecular structures under specific conditions.

The synthesis of cas no1448066-77-0 requires careful optimization of reaction conditions to ensure high yields and purity. Techniques such as chromatography and mass spectrometry are commonly employed for purification and characterization purposes. The compound's stability under various conditions must also be evaluated to determine its suitability for large-scale production or long-term storage.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Studies on biodegradation and environmental fate can provide insights into its safety profile and guide responsible use in industrial applications.

In conclusion, 2,6-difluoro-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide (CAS No. 1448066-77-0) represents a versatile molecule with significant potential across multiple disciplines. Its unique structure combines functional groups that offer both electronic diversity and structural complexity, making it an attractive target for further research and development. As advancements in synthetic methods continue to evolve, this compound may unlock new possibilities in fields ranging from drug discovery to materials science.